Calfluxin

• IUPAC Name: (2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-5-carbamimidamidopentanoyl]amino]-3-methylbutanoyl]amino]-3-carboxypropanoyl]amino]-3-hydroxypropanoyl]amino]propanoyl]amino]-3-carboxypropanoyl]amino]-4-carboxybutanoyl]amino]-3-hydroxypropanoyl]amino]-4-oxobutanoyl]amino]-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]butanedioic acid
• InChI: InChI=1S/C60H88N18O30/c1-24(2)46(78-48(96)27(61)10-7-13-65-60(63)64)58(106)74-34(19-44(91)92)55(103)77-36(22-79)56(104)67-25(3)47(95)70-32(17-42(87)88)53(101)69-28(11-12-40(83)84)50(98)76-37(23-80)57(105)71-30(15-38(62)81)52(100)73-33(18-43(89)90)54(102)72-31(16-41(85)86)49(97)66-21-39(82)68-29(14-26-8-5-4-6-9-26)51(99)75-35(59(107)108)20-45(93)94/h4-6,8-9,24-25,27-37,46,79-80H,7,10-23,61H2,1-3H3,(H2,62,81)(H,66,97)(H,67,104)(H,68,82)(H,69,101)(H,70,95)(H,71,105)(H,72,102)(H,73,100)(H,74,106)(H,75,99)(H,76,98)(H,77,103)(H,78,96)(H,83,84)(H,85,86)(H,87,88)(H,89,90)(H,91,92)(H,93,94)(H,107,108)(H4,63,64,65)/t25-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,46-/m0/s1
• InChI Key: YVXZDVBRNYWRSR-YUMIZHCJSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(CC(=O)O)C(=O)NC(CO)C(=O)NC(C)C(=O)NC(CC(=O)O)C(=O)NC(CCC(=O)O)C(=O)NC(CO)C(=O)NC(CC(=O)N)C(=O)NC(CC(=O)O)C(=O)NC(CC(=O)O)C(=O)NCC(=O)NC(CC1=CC=CC=C1)C(=O)NC(CC(=O)O)C(=O)O)NC(=O)C(CCCNC(=N)N)N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CC(=O)O)C(=O)NCC(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CC(=O)O)C(=O)O)NC(=O)[C@H](CO)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCCNC(=N)N)N
• Molecular Formula: C60H88N18O30
• Molecular Weight: 1541.4 g/mol

Description

Calfluxin is a chemical compound that has been widely used in scientific research for its unique properties. It is a calcium ionophore that is able to transport calcium ions across the cell membrane, which has important implications for a variety of biological processes. In

Scientific Research Applications

• Calfluxin, present in the neurosecretory caudo-dorsal cells of the freshwater snail Lymnaea stagnalis, plays a role in regulating egg laying and egg-laying behavior. It stimulates the influx of Ca2+ into the albumen gland, a female sex gland of the snail (Dictus & Ebberink, 1988).

• Calfluxin's effect on the influx of Ca2+ into the mitochondria of the cells of the albumen gland is suppressed in glands of noninfected snails by an agent called schistosomin, present in the hemolymph of snails infected by Trichobilharzia ocellata. This interaction provides insight into the neuroendocrine control mechanisms in snails (de Jong-Brink, Elsaadany, & Boer, 1988).

• The role of Calfluxin in the influx of calcium into mitochondria was further elucidated by studying its effect in the albumen gland during different stages of the egg-laying process in Lymnaea stagnalis. The study provided insights into the role of Ca2+ in the regulation of secretion processes in snail reproductive organs (Dictus, de Jong-Brink, & Boer, 1987).

• Another study explored the signal-response coupling in the albumen gland of Lymnaea stagnalis stimulated by Calfluxin. This research focused on the origins of the Ca2+ and the mechanisms by which Ca2+ concentration in the cytosol is elevated, contributing to our understanding of cellular signaling in reproductive processes (Dictus, Broers-Vendrig, & de Jong-Brink, 1988).

• The effect of Calfluxin on egg-laying behavior was further investigated in relation to other neuropeptides encoded on the CDCH-1 gene in the pond snail Lymnaea stagnalis. The study highlighted the complexity of the neuroendocrine regulation of reproductive behaviors in this species (Hermann et al., 1997).

Safety and Hazards

The safety data sheet for Calfluxin suggests that it should be handled with care. It advises avoiding breathing in mist, gas, or vapors, and avoiding contact with skin and eyes. It also recommends using personal protective equipment and ensuring adequate ventilation.